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Compound of Interest

Compound Name: Buergerinin B

Cat. No.: B15589804

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific knowledge on
Buergerinin B, a naturally occurring iridoid compound. Due to the limited availability of data

specific to Buergerinin B, this document also summarizes the known biological activities of its
source, Scrophularia buergeriana, and the general characteristics of related iridoid compounds.

Chemical Identity of Buergerinin B

o |[UPAC Name: (4aS,5R,7S,7aR)-4a,5,7-trihydroxy-7-methyl-4,5,6,7a-tetrahydro-1H-
cyclopentalc]pyran-3-one

e CAS Number: 919769-83-8

Table 1: Physicochemical Properties of Buergerinin B
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Property Value Source

Molecular Formula CoH140s5 PubChem
Molecular Weight 202.20 g/mol PubChem
XLogP3-AA -1.3 PubChem
Hydrogen Bond Donor Count 3 PubChem

Hydrogen Bond Acceptor
5 PubChem
Count

Note: The data in this table is computationally predicted.

Overview of Biological Activity: A Focus on the
Source Organism

Direct experimental data on the biological activities of isolated Buergerinin B is scarce in
publicly accessible literature. However, the plant from which it is derived, Scrophularia
buergeriana, has been investigated for its therapeutic properties. The roots of S. buergeriana
have been traditionally used in Asian medicine to treat conditions such as fever, swelling,
constipation, and pharyngitis.[1] Modern research has focused on its neuroprotective and anti-
inflammatory effects.[1][2]

Iridoids and phenylpropanoids are considered the main active components of the Scrophularia
genus.[3][4] Various compounds isolated from Scrophularia species have demonstrated a
range of biological activities, including anti-inflammatory, antibacterial, hepatoprotective, and
cytotoxic effects.[3]

Table 2: Summary of Investigated Biological Activities of Scrophularia buergeriana Extracts
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Biological Activity

Experimental
Model

Key Findings Reference(s)

Neuroprotection

Glutamate-induced
toxicity in SH-SY5Y
cells

The extract showed
protective effects
through antioxidant
and anti-apoptotic
activities.[2] It
attenuated DNA [2][5]
impairment and

modulated the

expression of Bax,

cleaved caspase-3,

and cleaved PARP.[2]

Scopolamine-induced
memory impairment in

mice

An extract of S.
buergeriana
demonstrated
cognitive-enhancing
and antioxidant

activities.[6]

[6]

Aging-induced
memory impairment in
SAMPS8 mice

An ethanol extract
suppressed Ap1-42
accumulation, Tau
hyperphosphorylation,
oxidative stress, and
inflammation.[7] It also
promoted synaptic

function.[7]

Anti-inflammatory

Lipopolysaccharide-
treated RAW264.7

cells

A fermented extract
inhibited nitric oxide

(NO) production and
decreased the RNA [8]
expression of INOS,

IL-1B, IL-6, TNF-q,

and COX-2.[8]
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The root extract
exhibited estrogen-like
] o effects by promoting
Estrogen-like Activity MCF-7 cells ] ) [9]
cell proliferation
through ERo-

mediated signaling.[9]

Disclaimer:The biological activities summarized in Table 2 are for extracts of Scrophularia
buergeriana and have not been specifically attributed to Buergerinin B.

Experimental Protocols: Methodologies for
Studying Scrophularia buergeriana Extracts

Detailed experimental protocols for the bioactivity of Buergerinin B are not available. However,
the following methodologies have been employed in the investigation of Scrophularia
buergeriana extracts.

3.1. Neuroprotective Activity Assessment (Glutamate-Induced Cytotoxicity Model)[2][5]
e Cell Line: Human neuroblastoma SH-SY5Y cells.
e Inducing Agent: Glutamate.

o Treatment: Pre-treatment with Scrophularia buergeriana extract (SBE) for 1 hour, followed by
incubation with glutamate.

e Assays:
o Cell Viability: Measured using standard cell viability assays (e.g., MTT or CCK-8).

o Oxidative Stress Markers: Measurement of total glutathione content and expression levels
of antioxidant proteins (e.g., SOD1, SOD2, GPx-1) via Western blot.

o Apoptosis Markers: Western blot analysis of Bax, Bcl-2, cleaved caspase-3, and cleaved
PARP.
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o Signaling Pathway Analysis: Western blot for key proteins in signaling cascades, such as
p38 MAPK.[2]

3.2. Anti-inflammatory Activity Assessment (LPS-Induced Inflammation Model)[8]

Cell Line: Murine macrophage RAW?264.7 cells.

Inducing Agent: Lipopolysaccharide (LPS).

Treatment: Treatment with fermented Scrophularia buergeriana extract.

Assays:
o Nitric Oxide (NO) Production: Measured using the Griess reagent.

o Gene Expression Analysis: Quantitative real-time PCR (QRT-PCR) to measure the mRNA
levels of pro-inflammatory genes (iNOS, IL-13, IL-6, TNF-a, and COX-2).

Signaling Pathways and Workflow Visualizations

As specific signaling pathways for Buergerinin B have not been elucidated, the following
diagrams illustrate a general workflow for natural product drug discovery and the known
pathways modulated by Scrophularia buergeriana extracts.

Click to download full resolution via product page

Caption: A generalized workflow for natural product-based drug discovery and development.
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Caption: Known signaling pathways modulated by Scrophularia buergeriana extracts.
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Conclusion and Future Directions

Buergerinin B is a structurally defined natural product with a known chemical identity.
However, there is a significant gap in the scientific literature regarding its specific biological
functions. The therapeutic potential of its source plant, Scrophularia buergeriana, particularly in
the areas of neuroprotection and anti-inflammation, suggests that Buergerinin B could be a
valuable subject for future pharmacological investigation.

To advance the understanding of Buergerinin B, the following research is recommended:

« Isolation and Purification: Development of efficient methods for the isolation of Buergerinin
B in sufficient quantities for comprehensive biological testing.

 In Vitro Bioassays: Systematic screening of Buergerinin B against a panel of biological
targets to identify its primary pharmacological activities.

e Mechanism of Action Studies: In-depth investigation of the molecular mechanisms underlying
any identified biological effects, including the elucidation of its interactions with specific
signaling pathways.

 In Vivo Efficacy and Safety: Evaluation of the therapeutic potential and safety profile of
Buergerinin B in relevant animal models of disease.

Such studies will be crucial in determining whether Buergerinin B contributes significantly to
the observed bioactivities of Scrophularia buergeriana extracts and whether it holds promise as
a lead compound for future drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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